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Compound of Interest

Compound Name: ZINC

Cat. No.: B3047490

ZINC Database API: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals accessing the ZINC
database programmatically.

Frequently Asked Questions (FAQSs)
Q1: Do | need an API key to access the ZINC database?

No, the ZINC database does not require a traditional API key for programmatic access. Instead,
it utilizes a URL-based query system that functions like a RESTful API. You can construct URLs
to perform searches and retrieve data without prior authentication.[1][2][3]

Q2: What is the base URL for programmatic access to the latest ZINC database?

The primary endpoint for programmatic access to the current version of the ZINC database,
ZINC22, is https://cartblanche22.docking.org/.[1]

Q3: What data formats are available for download?

The ZINC database provides data in several formats suitable for cheminformatics and
molecular docking studies. Commonly supported formats include:

e SMILES
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o SDF

mol2

pdbqgt

flexibase[4][5]
You can specify the desired format in your URL query.
Q4: Is there a Python library to simplify APl access?

Yes, there is a third-party Python library called zincpy that provides a more convenient way to
query the ZINC database. It abstracts away the complexities of constructing the URL queries.

[6]
Q5: Are there any limitations on the number of molecules | can download?

While there are no explicitly stated hard limits on the number of molecules that can be returned
in a single query, downloading very large datasets (millions of compounds) can be time-
consuming and prone to failure. For bulk downloads, it is highly recommended to use the
"tranches" system, which breaks down the database into smaller, manageable chunks.[5][7][8]

Troubleshooting Guides

Problem: My API query is not returning any results or is
returning an error.

This is a common issue that can arise from several causes. Follow this guide to troubleshoot
your query.

Step 1: Verify Your Query Syntax

The most frequent cause of errors is an incorrectly formatted URL. Ensure your query adheres
to the structure provided in the ZINC documentation.

o Base URL: Check that you are using the correct base URL.:
https://cartblanche22.docking.org/.[1]
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e Resource and Identifier: Ensure the resource type (e.g., substances) and any identifiers (like
ZINC IDs) are correctly placed in the URL.

o Parameters: Double-check the spelling and values of all query parameters.

Common Query Examples:

Query Type Example URL Structure

https://cartblanche22.docking.org/substances.txt

Search by ZINC ID S
?zinc_id=ZINC000000000001

https://cartblanche22.docking.org/substances.s
Search by SMILES ] ]
mi?smiles=clcccccl

https://cartblanche22.docking.org/catitems.txt?

Search by Supplier Code )
supplier_code=SUPPLIER123

Step 2: Check for Common Pitfalls

» URL Encoding: Ensure that any special characters in your query, particularly in SMILES
strings, are properly URL-encoded.

e HTTP vs. HTTPS: Always use https to ensure a secure connection.
Step 3: Interpret the HTTP Response Code

While the ZINC documentation does not provide a specific list of custom error codes, it uses
standard HTTP status codes to indicate the outcome of a request.
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HTTP Status Code

Meaning

Common Causes for ZINC
API

200 OK

The request was successful.

Your query was valid and the

server returned results.

400 Bad Request

The server could not
understand the request due to

invalid syntax.

Malformed URL, incorrect
parameters, or invalid SMILES

string.

404 Not Found

The requested resource could

not be found.

The requested ZINC ID or
other identifier does not exist

in the database.

500 Internal Server Error

A generic error indicating a

problem on the server.

The server encountered an
unexpected condition. This

could be transient.

503 Service Unavailable

The server is not ready to

handle the request.

The server might be
overloaded or down for

maintenance.

Step 4: Test with a Simpler Query

If your complex query is failing, try a very simple and known-to-work query, such as searching

for a single, common ZINC ID. This can help you determine if the issue is with your specific

query or a more general connectivity problem.

Problem: I'm having trouble with large downloads or

batch queries.

Downloading large subsets of the ZINC database requires a different approach than simple

gueries.

Recommended Protocol: Using Tranches for Bulk Downloads

For downloading substantial amounts of data, the ZINC database is divided into "tranches,"

which are smaller, pre-packaged subsets based on molecular properties.
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» Navigate to the Tranche Browser: Access the tranche browser on the ZINC website.

e Select Subsets: Choose the desired subsets based on properties like molecular weight and
logP.

e Generate a Download Script: The website will generate a script (e.g., for curl or wget) that
contains the URLSs for all the selected tranches.[7][9]

o Execute the Script: Run this script from your command line to download the data in
manageable parts. This method is more robust and less likely to fail than a single, massive
download request.

Potential Issues with Batch Downloads:

e Connection Timeouts: Long-running downloads may be interrupted by network timeouts. The
tranche-based script approach helps mitigate this, as you can often resume the script if it
fails.

o Disk Space: Ensure you have sufficient local storage space before initiating a large
download.

» Data Parsing Errors: After downloading, you may encounter issues parsing the files. Ensure
your parsing script is robust and can handle potential inconsistencies in the data files. The
ZINC "Problems" page on their wiki lists some known data representation issues.[10]

Experimental Workflows & Logical Relationships

The following diagrams illustrate common workflows and troubleshooting logic when interacting
with the ZINC database API.
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Caption: Troubleshooting workflow for failing API queries.
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Start: Need Bulk Data

Use ZINC Tranche Browser
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Caption: Recommended workflow for downloading bulk data from ZINC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. raw.githubusercontent.com [raw.githubusercontent.com]

2. ZINC-22—A Free Multi-Billion-Scale Database of Tangible Compounds for Ligand
Discovery - PMC [pmc.ncbi.nim.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]
e 4. zenodo.org [zenodo.org]

e 5. ZINC — A Free Database of Commercially Available Compounds for Virtual Screening -
PMC [pmc.ncbi.nim.nih.gov]

e 6. GitHub - epyzerknapp/zincpy: This is a python module which allows you to succinctly
query the ZINC database [github.com]

e 7. cheminformatics - accessing the ZINC15 and ZINC20 databases - Chemistry Stack
Exchange [chemistry.stackexchange.com]

o 8. researchgate.net [researchgate.net]
¢ 9. youtube.com [youtube.com]
e 10. ZINC:Problems - DISI [wiki.docking.org]

 To cite this document: BenchChem. [troubleshooting API access to the ZINC database].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3047490#troubleshooting-api-access-to-the-zinc-
database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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